Cas no 80213-02-1 (1H-Azepin-3-ol, 1-benzoylhexahydro-)

• Product name: 1H-Azepin-3-ol, 1-benzoylhexahydro-
• CAS No: 80213-02-1
• MF: C₁₃H₁₇NO₂
• MW: 219.28
• CID: 4193486
• PubChem ID: 13610008

1H-Azepin-3-ol, 1-benzoylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-3-ol, 1-benzoylhexahydro-
• DTXSID601225136
• 80213-02-1
• (Hexahydro-3-hydroxy-1H-azepin-1-yl)phenylmethanone

• Inchi： InChI=1S/C13H17NO2/c15-12-8-4-5-9-14(10-12)13(16)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2
• InChI Key： GNFVCWVNQYIMES-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 1.6